molecular formula C12H20N2O2S B8480080 4-Aminomethyl-N-tert-butyl-3-methyl-benzenesulfonamide

4-Aminomethyl-N-tert-butyl-3-methyl-benzenesulfonamide

Cat. No. B8480080
M. Wt: 256.37 g/mol
InChI Key: UHNHTKKMPMCVMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Aminomethyl-N-tert-butyl-3-methyl-benzenesulfonamide is a useful research compound. Its molecular formula is C12H20N2O2S and its molecular weight is 256.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Aminomethyl-N-tert-butyl-3-methyl-benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Aminomethyl-N-tert-butyl-3-methyl-benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Aminomethyl-N-tert-butyl-3-methyl-benzenesulfonamide

Molecular Formula

C12H20N2O2S

Molecular Weight

256.37 g/mol

IUPAC Name

4-(aminomethyl)-N-tert-butyl-3-methylbenzenesulfonamide

InChI

InChI=1S/C12H20N2O2S/c1-9-7-11(6-5-10(9)8-13)17(15,16)14-12(2,3)4/h5-7,14H,8,13H2,1-4H3

InChI Key

UHNHTKKMPMCVMS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)S(=O)(=O)NC(C)(C)C)CN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The reaction mixture of N-tert-butyl-4-cyano-3-methylbenzenesulfonamide (0.7176 g) and Pd/C (0.97 g) in 1N HCl/EtOH (1.5 ml 1N HCl in 15 ml EtOH) was stirred under H2 for 2 hours. Then 1N HCl (3 ml) was added to improve the reaction progress and it was stirred overnight. The reaction mixture was filtered through a pad of diatomaceous earth, washed with MeOH and concentrated to about 3 ml. The residue was diluted with H2O and lyophilized to give 0.8275 g 4-(aminomethyl)-N-tert-butyl-3-methylbenzenesulfonamide as white powder.
Quantity
0.7176 g
Type
reactant
Reaction Step One
Name
HCl EtOH
Quantity
1.5 mL
Type
solvent
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Quantity
0.97 g
Type
catalyst
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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